
The Role of CEP290 and Its Interactors in
Ciliopathies: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZW290

Cat. No.: B306964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mutations in the centrosomal protein of 290 kDa (CEP290) are a leading cause of ciliopathies,

a group of genetic disorders characterized by dysfunction of the primary cilium. These

disorders present with a wide spectrum of clinical features, ranging from single-organ

involvement, such as in Leber congenital amaurosis (LCA), to severe multi-systemic

syndromes like Meckel-Gruber syndrome (MKS) and Joubert syndrome (JS). The remarkable

phenotypic variability associated with CEP290 mutations underscores the protein's central role

in ciliary function and highlights the complex nature of the molecular pathways it governs. This

technical guide provides an in-depth exploration of the function of CEP290, its key protein

interactors, and their collective role in the pathogenesis of CEP290-related ciliopathies. We

present a summary of quantitative data on protein-protein interactions, detailed experimental

protocols for studying these interactions, and visual representations of the underlying molecular

pathways and experimental workflows to facilitate a deeper understanding and aid in the

development of novel therapeutic strategies.

Introduction: The Central Role of CEP290 in the
Primary Cilium
The primary cilium is a microtubule-based organelle that projects from the surface of most

vertebrate cells, acting as a cellular antenna to sense and transduce extracellular signals.[1][2]
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[3] Its proper function is critical for the development and homeostasis of numerous organs,

including the retina, kidney, and brain.[2][4][5] The structure of the primary cilium is highly

organized, with distinct compartments that include the basal body, the transition zone, and the

axoneme.

CEP290 is a large, multidomain protein localized to the transition zone of the primary cilium, a

critical gatekeeper that regulates the entry and exit of proteins from the ciliary compartment.[1]

[6][7][8] It is essential for the formation and function of the primary cilium.[6][9] Studies have

shown that CEP290 is required for the assembly of the ciliary transition zone, where it tethers

the ciliary microtubules to the membrane.[8][10] The protein is involved in microtubule and

membrane binding, suggesting a structural role in maintaining the integrity of the transition

zone.[7][11]

Mutations in the CEP290 gene disrupt the architecture and function of the transition zone,

leading to defective ciliogenesis and impaired ciliary signaling.[6][12] This disruption of ciliary

function is the underlying cause of the diverse pathologies observed in CEP290-related

ciliopathies.

The Spectrum of CEP290-Related Ciliopathies
Mutations in CEP290 are associated with a broad and overlapping spectrum of ciliopathies,

demonstrating significant clinical heterogeneity.[4][13] The severity of the phenotype can vary

greatly, even among individuals with the same mutation, suggesting the influence of genetic

modifiers and other factors.[14]

Table 1: Overview of Major CEP290-Related Ciliopathies
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Ciliopathy Key Clinical Features References

Leber Congenital Amaurosis

(LCA)

Severe visual impairment or

blindness from birth or early

infancy due to retinal

dystrophy.

[1][4]

Joubert Syndrome (JS)

A distinctive brain malformation

("molar tooth sign"),

developmental delay, ataxia,

and abnormal breathing

patterns. Can also involve

retinal and renal disease.

[2][4][5][12]

Meckel-Gruber Syndrome

(MKS)

A severe and lethal condition

characterized by the classic

triad of occipital

encephalocele, large

polycystic kidneys, and

postaxial polydactyly.

[3][14][15][16]

Senior-Løken Syndrome (SLS)

A combination of

nephronophthisis (a

progressive tubulointerstitial

kidney disease) and retinal

degeneration.

[17][18][19][20][21]

Bardet-Biedl Syndrome (BBS)

Characterized by retinal

dystrophy, polydactyly, obesity,

renal abnormalities, and

cognitive impairment.

[4][13]

The lack of a clear genotype-phenotype correlation for many CEP290 mutations presents a

significant challenge in predicting disease outcome.[13][14] It is hypothesized that the nature of

the mutation (e.g., missense, nonsense, splice site) and its location within the gene, as well as

the influence of other interacting genes, contribute to the observed phenotypic variability.[14]
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The CEP290 Interactome: Key Players in Ciliopathy
Pathogenesis
To understand the molecular mechanisms underlying CEP290-related ciliopathies, it is crucial

to identify and characterize its protein interaction network. CEP290 functions as a scaffold

within the transition zone, interacting with a multitude of other ciliary proteins to regulate

ciliogenesis and ciliary signaling. Several studies have begun to unravel the CEP290

interactome, revealing connections to other ciliopathy-associated proteins.

NPHP Proteins
A significant number of CEP290 interactors are proteins mutated in nephronophthisis (NPHP),

a common ciliopathy affecting the kidneys. These interactions highlight the close functional

relationship between these proteins in maintaining ciliary and renal function. For instance,

CEP290 (also known as NPHP6) is known to interact with NPHP5 (also known as IQCB1).[22]

This interaction is thought to be crucial for ciliogenesis.[8]

Other Ciliopathy-Related Proteins
Beyond the NPHP family, CEP290 interacts with a range of other proteins implicated in

different ciliopathies. For example, in Drosophila, CEP290 has been shown to directly recruit

DZIP1 to the transition zone, which in turn recruits CBY and Rab8 to promote the formation of

the ciliary membrane.[23][24] This places CEP290 at a critical early step in the assembly of the

transition zone.

The following table summarizes some of the key known interactors of CEP290.

Table 2: Selected Protein Interactors of CEP290
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Interacting Protein
Associated
Ciliopathy

Method of
Identification

References

NPHP5 (IQCB1)
Senior-Løken

Syndrome

Co-

immunoprecipitation
[22]

NPHP2 (INVS) Nephronophthisis
Co-

immunoprecipitation
[25]

DZIP1 -
Yeast Two-Hybrid, Co-

IP
[23][24]

CBY -
Co-

immunoprecipitation
[23][24]

Rab8 -
Co-

immunoprecipitation
[23][24]

BBS4
Bardet-Biedl

Syndrome

Co-

immunoprecipitation
[22]

MKKS (BBS6)
Bardet-Biedl

Syndrome
Genetic Interaction [8]

Further research is needed to obtain quantitative data for many of these interactions.

Experimental Protocols for Studying CEP290
Interactions
The identification and validation of protein-protein interactions are fundamental to

understanding the function of CEP290. Several key experimental techniques are employed for

this purpose.

Co-Immunoprecipitation (Co-IP)
Co-IP is a widely used technique to study protein-protein interactions in vivo.[26][27] The

principle of this method is to use an antibody to specifically pull down a protein of interest (the

"bait") from a cell lysate, along with any proteins that are bound to it (the "prey"). The prey

proteins can then be identified by Western blotting or mass spectrometry.[28][29]
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Detailed Protocol for Co-Immunoprecipitation of CEP290 and an Interacting Partner:

Cell Culture and Lysis:

Culture cells (e.g., HEK293T or retinal pigment epithelial cells) to 85-90% confluency.[30]

Wash cells with ice-cold phosphate-buffered saline (PBS).

Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer or a non-denaturing lysis buffer

containing 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM EDTA, 2.5 mM EGTA, 0.1%

Tween-20, and protease/phosphatase inhibitors).[26]

Incubate the lysate on ice for 15-30 minutes.

Clarify the lysate by centrifugation at 10,000 x g for 10 minutes at 4°C to pellet cellular

debris.[26]

Determine the protein concentration of the supernatant using a Bradford assay or similar

method.[26]

Pre-clearing the Lysate:

To reduce non-specific binding, incubate the cell lysate with Protein A/G agarose or

magnetic beads for 1 hour at 4°C with gentle rotation.[26]

Pellet the beads by centrifugation and transfer the supernatant to a fresh tube.

Immunoprecipitation:

Incubate the pre-cleared lysate with a primary antibody specific for CEP290 (or the

interacting partner) overnight at 4°C with gentle rotation.[26]

Add Protein A/G beads to the lysate-antibody mixture and incubate for an additional 2-4

hours at 4°C to capture the antibody-protein complexes.[27]

Washing:

Pellet the beads by centrifugation and discard the supernatant.
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Wash the beads three to five times with ice-cold lysis buffer to remove non-specifically

bound proteins.[26]

Elution and Analysis:

Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer or by

using a milder elution buffer (e.g., 0.1 M glycine, pH 2.5).[26]

Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against

CEP290 and the suspected interacting protein. Alternatively, the entire eluate can be

analyzed by mass spectrometry to identify novel interactors.[28]

Yeast Two-Hybrid (Y2H) Assay
The Y2H system is a powerful genetic method to screen for protein-protein interactions in vivo.

[31][32][33] It is based on the modular nature of transcription factors, which have a DNA-

binding domain (DBD) and a transcriptional activation domain (AD).[33][34] In the Y2H assay,

the two proteins of interest (bait and prey) are fused to the DBD and AD, respectively. If the bait

and prey proteins interact, the DBD and AD are brought into close proximity, reconstituting a

functional transcription factor that drives the expression of a reporter gene.[32][33]

Detailed Protocol for Yeast Two-Hybrid Analysis of CEP290 Interaction:

Vector Construction:

Clone the cDNA of CEP290 (or a specific domain of interest) into a "bait" vector (e.g.,

pGBKT7) to create a fusion with the GAL4 DNA-binding domain (DBD).

Clone the cDNA of the potential interacting protein into a "prey" vector (e.g., pGADT7) to

create a fusion with the GAL4 activation domain (AD).

Yeast Transformation:

Co-transform a suitable yeast strain (e.g., AH109 or Y2HGold) with the bait and prey

plasmids using the lithium acetate method.

Plate the transformed yeast on selective media lacking tryptophan and leucine to select for

cells that have taken up both plasmids.
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Interaction Screening:

Plate the yeast on a more stringent selective medium lacking tryptophan, leucine,

histidine, and adenine.

Growth on this medium indicates a positive interaction, as the expression of the HIS3 and

ADE2 reporter genes is required for survival.

Confirmation of Interaction:

Perform a β-galactosidase assay to confirm the interaction. The interaction between the

bait and prey proteins will also activate the lacZ reporter gene, leading to the production of

β-galactosidase, which can be detected by a colorimetric assay.

Proximity-Dependent Biotinylation (BioID)
BioID is a technique used to identify proteins that are in close proximity to a protein of interest

in living cells.[35][36][37] This method utilizes a promiscuous biotin ligase (BirA) fused to the
protein of interest.[36] When expressed in cells and supplied with biotin, the BirA enzyme will

biotinylate any proteins that are in its immediate vicinity. These biotinylated proteins can then

be purified using streptavidin affinity chromatography and identified by mass spectrometry.[35]

[36] BioID is particularly useful for identifying weak or transient interactions.[35]

Detailed Protocol for BioID to Identify CEP290 Proximity Partners:

Vector Construction and Cell Line Generation:

Clone the cDNA of CEP290 into a vector containing the BirA* sequence to create a

CEP290-BirA* fusion protein.

Transfect or transduce the construct into the desired cell line and select for stable

expression.

Biotin Labeling:

Culture the stable cell line in the presence of excess biotin (e.g., 50 µM) for a defined

period (e.g., 24 hours) to induce biotinylation of proximal proteins.[38]
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Cell Lysis and Protein Extraction:

Lyse the cells under denaturing conditions (e.g., using RIPA buffer) to solubilize all

proteins.[38]

Affinity Purification of Biotinylated Proteins:

Incubate the cell lysate with streptavidin-coated beads (e.g., streptavidin-sepharose or

magnetic beads) to capture the biotinylated proteins.[35][38]

Wash the beads extensively to remove non-biotinylated proteins.

Mass Spectrometry Analysis:

Elute the bound proteins from the beads.

Identify the proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Compare the identified proteins to a negative control (e.g., cells expressing BirA* alone) to

identify specific proximity partners of CEP290.

Visualizing Molecular Pathways and Experimental
Workflows
Diagrams are essential tools for visualizing the complex relationships between proteins and the

steps involved in experimental procedures. The following diagrams were generated using the

DOT language.
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Caption: CEP290 signaling pathway in the primary cilium.
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Caption: Experimental workflow for Co-Immunoprecipitation.
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Caption: Logical relationship between CEP290 mutations and ciliopathies.

Conclusion and Future Directions
CEP290 is a critical component of the primary cilium, and its dysfunction leads to a wide array

of devastating genetic disorders. Understanding the intricate network of protein interactions

centered around CEP290 is paramount for elucidating the molecular basis of these ciliopathies

and for developing targeted therapies. This guide has provided a comprehensive overview of

the current knowledge regarding the role of CEP290 and its interactors, along with detailed

experimental protocols to facilitate further research in this field.

Future research should focus on:

Expanding the CEP290 Interactome: Unbiased, large-scale screening methods will be

crucial to identify the complete set of CEP290 interacting partners in different cell types and

developmental stages.

Quantitative Interaction Analysis: Determining the binding affinities and kinetics of CEP290

interactions will provide a more precise understanding of the stability and regulation of the

protein complexes within the transition zone.

Functional Characterization of Interactions: Elucidating the specific functional consequences

of individual protein-protein interactions will be essential to link molecular defects to cellular
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and clinical phenotypes.

Development of Therapeutic Strategies: A detailed understanding of the CEP290-centered

protein network will open new avenues for the development of therapeutic interventions,

such as gene therapy, small molecule drugs that stabilize protein complexes, or therapies

that modulate the activity of downstream signaling pathways.

By continuing to unravel the complexities of the CEP290 molecular network, the scientific

community can move closer to the goal of providing effective treatments for individuals affected

by these debilitating ciliopathies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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